Cas no 1695717-57-7 (Cyclobutanol, 1-[1-(aminomethyl)propyl]-3-methyl-)

• Product Name: Cyclobutanol, 1-[1-(aminomethyl)propyl]-3-methyl-
• CAS No: 1695717-57-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5275291
• Update Time: 2025-05-19

Cyclobutanol, 1-[1-(aminomethyl)propyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-[1-(aminomethyl)propyl]-3-methyl-

• Inchi： 1S/C9H19NO/c1-3-8(6-10)9(11)4-7(2)5-9/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： AGOIOJINZMPWPY-UHFFFAOYSA-N
• SMILES： C1(C(CN)CC)(O)CC(C)C1

Additional information on Cyclobutanol, 1-[1-(aminomethyl)propyl]-3-methyl-

Cyclobutanol, 1-[1-(aminomethyl)propyl]-3-methyl- (CAS No. 1695717-57-7): A Comprehensive Overview

Cyclobutanol, 1-[1-(aminomethyl)propyl]-3-methyl- (CAS No. 1695717-57-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclic alcohol derivative features a cyclobutane ring system substituted with both amino and methyl functional groups, making it an interesting building block for synthetic chemists.

The molecular structure of 1-[1-(aminomethyl)propyl]-3-methylcyclobutanol combines the strained ring system of cyclobutane with strategically placed functional groups that enable diverse chemical transformations. Researchers have particularly focused on its potential as a chiral intermediate, given the presence of multiple stereocenters in its structure. The aminomethyl moiety provides an excellent handle for further derivatization, while the methyl group at the 3-position influences the compound's steric and electronic properties.

Recent studies in medicinal chemistry have explored Cyclobutanol derivatives like CAS 1695717-57-7 as potential scaffolds for drug discovery. The strained cyclobutane ring can impart unique conformational properties to molecules, potentially leading to improved binding affinity or metabolic stability in pharmaceutical candidates. This aligns with current industry trends toward exploring novel ring systems beyond the traditional benzene and cyclohexane scaffolds.

In material science applications, 1-[1-(aminomethyl)propyl]-3-methylcyclobutanol has shown promise as a monomer for specialty polymers. The rigidity of the cyclobutyl structure can contribute to enhanced thermal stability in polymeric materials, while the functional groups allow for controlled polymerization processes. These properties make it relevant to current research in high-performance materials for aerospace and electronics applications.

The synthesis of Cyclobutanol, 1-[1-(aminomethyl)propyl]-3-methyl- typically involves multi-step organic transformations, often starting from readily available cyclobutane precursors. Modern synthetic approaches frequently employ catalytic methods to construct the strained ring system efficiently, reflecting the growing emphasis on sustainable chemistry practices in the pharmaceutical industry. Researchers continue to optimize routes to this compound to improve yields and reduce environmental impact.

Analytical characterization of CAS 1695717-57-7 presents interesting challenges due to its structural features. Advanced techniques such as NMR spectroscopy (particularly 2D methods), mass spectrometry, and X-ray crystallography are typically employed to confirm the structure and purity of this compound. These analytical aspects are particularly important given the current regulatory emphasis on thorough characterization of chemical entities in research and development.

From a commercial perspective, 1-[1-(aminomethyl)propyl]-3-methylcyclobutanol remains a niche chemical with limited but growing availability from specialty chemical suppliers. The market for such structurally complex building blocks has expanded in recent years, driven by increasing demand from pharmaceutical and materials research sectors. Current pricing and availability reflect its status as a research chemical rather than a bulk commodity.

Safety considerations for handling Cyclobutanol derivatives like CAS 1695717-57-7 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, in line with modern laboratory safety standards that emphasize precautionary principles.

The future research directions for 1-[1-(aminomethyl)propyl]-3-methylcyclobutanol appear promising, particularly in the context of fragment-based drug discovery and advanced material design. Its unique combination of structural features continues to attract interest from academic and industrial researchers alike, positioning it as a compound to watch in coming years.

For researchers considering working with Cyclobutanol, 1-[1-(aminomethyl)propyl]-3-methyl-, it's worth noting that the scientific literature contains limited but growing references to this specific compound. Patent databases reveal increasing interest in related structures, suggesting potential proprietary applications that may drive future demand for this chemical building block.

In conclusion, CAS 1695717-57-7 represents an interesting example of how structurally complex small molecules can serve as valuable tools in modern chemical research. Its cyclobutanol core combined with strategically placed functional groups offers multiple avenues for chemical exploration, making it a compound of continuing interest across multiple scientific disciplines.